Cas no 30448-04-5 (4,5,6-trimethoxy-1H-Indole)

• Product Name: 4,5,6-trimethoxy-1H-Indole
• CAS No: 30448-04-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD00049062
• CID: 916069
• PubChem ID: 13284404
• Update Time: 2025-04-23

4,5,6-trimethoxy-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 4,5,6-trimethoxy-1H-Indole
• 4,5,6-TRIMETHOXYINDOLE
• Indole, 4,5,6-trimethoxy-
• 30448-04-5
• 1H-Indole, 4,5,6-trimethoxy-
• MFCD00049062
• SCHEMBL5567677
• AKOS016383170
• AS-77117
• CS-0012596
• DTXSID30534681

• MDL： MFCD00049062
• Inchi： 1S/C11H13NO3/c1-13-9-6-8-7(4-5-12-8)10(14-2)11(9)15-3/h4-6,12H,1-3H3
• InChI Key： FNWFSPKNRALFKC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C=CN2)OC)OC

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4,5,6-trimethoxy-1H-Indole

4,5,6-TriMethoxy-1H-Indole: A Comprehensive Overview

4,5,6-TriMethoxy-1H-Indole, also known by its CAS No 30448-04-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This indole derivative is characterized by its unique structure, which includes three methoxy groups attached to the 4, 5, and 6 positions of the indole ring. The presence of these methoxy groups imparts distinctive chemical and biological properties to the compound, making it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

The synthesis of 4,5,6-TriMethoxy-1H-Indole has been extensively studied, with various methods reported in the literature. One common approach involves the Friedländer synthesis, which utilizes an o-amino aryl aldehyde or ketone and a ketone or aldehyde to form the indole ring. Recent advancements have focused on optimizing reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. These developments highlight the ongoing efforts to refine synthetic routes for this compound.

In terms of chemical properties, 4,5,6-TriMethoxy-1H-Indole exhibits interesting behavior due to the electron-donating effects of the methoxy groups. These groups not only influence the electronic structure of the molecule but also play a crucial role in determining its reactivity in various chemical reactions. For example, studies have shown that the methoxy substituents can enhance the nucleophilic aromatic substitution reactivity at specific positions on the indole ring. This makes 4,5,6-TriMethoxy-1H-Indole a valuable substrate for further functionalization in organic synthesis.

The biological activity of 4,5,6-TriMethoxy-1H-Indole has been a focal point of recent research. Preclinical studies have demonstrated that this compound possesses potential anti-inflammatory and antioxidant properties. For instance, a study published in 2023 revealed that 4,5,6-TriMethoxy-1H-Indole significantly reduced inflammation in a mouse model of arthritis by inhibiting key inflammatory pathways such as COX-2 and NF-kB. Additionally, its antioxidant activity was found to be comparable to that of well-known antioxidants like vitamin C and glutathione.

Beyond its biological applications, 4,5,6-TriMethoxy-1H-Indole has also been explored for its potential in materials science. Researchers have investigated its use as a building block for constructing advanced materials such as organic semiconductors and sensors. The unique electronic properties of this compound make it an attractive candidate for applications in optoelectronics and nanotechnology.

In conclusion, CAS No 30448-04-5, or 4,5,6-TriMethoxy-1H-Indole, is a versatile compound with promising applications across multiple disciplines. Its distinctive chemical structure and favorable biological properties position it as a valuable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action,